Cas no 2912-09-6 ((+)-Aspidospermidine)
(+)-Aspidospermidine structure
Product name:(+)-Aspidospermidine
(+)-Aspidospermidine Chemical and Physical Properties
Names and Identifiers
-
- (+)-Aspidospermidine
- YAAIPCQYJYPITK-UHFFFAOYSA-N
- 1H-Indolizino[8,1-cd]carbazole, 3a-ethyl-2,3,3a,4,5,5a,6,11,12,13a-decahydro-, [3aR-(3a.alpha.,5a.beta.,10bR*,13a.alpha.)]-
- 12-ethyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6-triene
- 2912-09-6
- CHEBI:174012
- 1H-Indolizino[8,1-cd]carbazole, 3a-ethyl-2,3,3a,4,5,5a,6,11,12,13a-decahydro-, [3aR-(3a.alpha.,5a.beta.,10bR,13a.alpha.)]-
- Q15410259
- Aspidospermidine
- [3aR-(3a.alpha.,5a.beta.,10bR*,13a.alpha.)]-3a-Ethyl-2,3,3a,4,5,5a,6, 11,12,13a-decahydro-1H-indolizino[8,1-cd]carbazole
- Aspidospermidine, (+)-
- 38EV97NHY2
- 1H-Indolizino[8,1-cd]carbazole, 3a-ethyl-2,3,3a,4,5,5a,6,11,12,13a-decahydro-, [3aR-(3aalpha,5abeta,10bR*,13aalpha)]-
- [3aR-(3aalpha,5abeta,10bR*,13aalpha)]-3a-Ethyl-2,3,3a,4,5,5a,6,11,12,13a-decahydro-1H-indolizino[8,1-cd]carbazole
- SCHEMBL9082745
- (1R,9R,12R,19R)-12-Ethyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6-triene
- CHEBI:38486
- DTXSID301045567
- (1R,9R,12R,19S)-12-Ethyl-8,16-diazapentacyclo(10.6.1.01,9.02,7.016,19)nonadeca-2,4,6-triene
-
- Inchi： InChI=1S/C19H26N2/c1-2-18-9-5-12-21-13-11-19(17(18)21)14-6-3-4-7-15(14)20-16(19)8-10-18/h3-4,6-7,16-17,20H,2,5,8-13H2,1H3/t16-,17-,18-,19-/m1/s1
- InChI Key： YAAIPCQYJYPITK-NCXUSEDFSA-N
- SMILES： CCC12CCCN3C1C4(CC3)C(CC2)NC5=CC=CC=C45
Computed Properties
- Exact Mass: 282.209598838g/mol
- Monoisotopic Mass: 282.209598838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 15.3Ų
(+)-Aspidospermidine Related Literature
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Kang Du,He Yang,Pan Guo,Liang Feng,Guangqing Xu,Qinghai Zhou,Lung Wa Chung,Wenjun Tang Chem. Sci. 2017 8 6247
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Haichen Ma,Xingang Xie,Peng Jing,Weiwei Zhang,Xuegong She Org. Biomol. Chem. 2015 13 5255
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3. A novel total synthesis of (±)-aspidospermidineOwen Callaghan,Christopher Lampard,Alan R. Kennedy,John A. Murphy J. Chem. Soc. Perkin Trans. 1 1999 995
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Martin G. Banwell,David W. Lupton Org. Biomol. Chem. 2005 3 213
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5. Stereoselective preparation of the ABCE tetracycle of aspidospermidine and related alkaloidsMurat Kizil,John A. Murphy J. Chem. Soc. Chem. Commun. 1995 1409
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